Cas no 325813-69-2 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide)

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-2,2-diphenylacetamide
- Benzeneacetamide, N-[6-(methylsulfonyl)-2-benzothiazolyl]-α-phenyl-
- Z28180098
- Cambridge id 5702106
- F1015-0007
- AKOS001020264
- N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide
- 325813-69-2
- Oprea1_468546
- N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide
- N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-2,2-diphenylacetamide
- N-[6-(methylsulfonyl)benzothiazol-2-yl]-2,2-diphenylacetamide
-
- Inchi: 1S/C22H18N2O3S2/c1-29(26,27)17-12-13-18-19(14-17)28-22(23-18)24-21(25)20(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-14,20H,1H3,(H,23,24,25)
- InChI Key: QWXALDNNNKFEGQ-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1)C(=O)NC1=NC2=CC=C(S(=O)(=O)C)C=C2S1
Computed Properties
- Exact Mass: 422.07588479g/mol
- Monoisotopic Mass: 422.07588479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 648
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.382±0.06 g/cm3(Predicted)
- pka: 8.63±0.70(Predicted)
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1015-0007-75mg |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 75mg |
$208.0 | 2023-07-28 | |
Life Chemicals | F1015-0007-20mg |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 20mg |
$99.0 | 2023-07-28 | |
Life Chemicals | F1015-0007-50mg |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 50mg |
$160.0 | 2023-07-28 | |
Life Chemicals | F1015-0007-3mg |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
Life Chemicals | F1015-0007-40mg |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 40mg |
$140.0 | 2023-07-28 | |
Life Chemicals | F1015-0007-2mg |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
Life Chemicals | F1015-0007-15mg |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 15mg |
$89.0 | 2023-07-28 | |
Life Chemicals | F1015-0007-1mg |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
Life Chemicals | F1015-0007-25mg |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 25mg |
$109.0 | 2023-07-28 | |
Life Chemicals | F1015-0007-5μmol |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide |
325813-69-2 | 90%+ | 5μmol |
$63.0 | 2023-07-28 |
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide Related Literature
-
1. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
-
Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
-
Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
Additional information on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide
Comprehensive Overview of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide (CAS No. 325813-69-2)
N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide (CAS No. 325813-69-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the benzothiazole class, a heterocyclic framework known for its diverse biological activities. Its molecular structure combines a methanesulfonyl group and a diphenylacetamide moiety, which contribute to its distinct chemical and pharmacological properties.
Researchers and industry professionals frequently search for CAS 325813-69-2 or N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide to explore its synthesis, mechanisms of action, and potential therapeutic uses. The compound's benzothiazole core is particularly noteworthy, as it is often associated with anti-inflammatory, antimicrobial, and anticancer activities. This has led to increased interest in its application in drug discovery and development.
One of the most searched questions related to this compound is: "What are the biological activities of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide?" Preliminary studies suggest that the methanesulfonyl group enhances the compound's solubility and bioavailability, while the diphenylacetamide moiety may contribute to its binding affinity with target proteins. These characteristics make it a promising candidate for further investigation in medicinal chemistry.
Another hot topic in the scientific community is the synthetic routes for CAS 325813-69-2. Researchers are keen to optimize its production to ensure high yield and purity, which are critical for preclinical and clinical studies. The compound's synthesis typically involves multi-step reactions, including the functionalization of the benzothiazole ring and the introduction of the diphenylacetamide side chain. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve efficiency.
In addition to its potential therapeutic applications, N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide is also studied for its physicochemical properties. Questions like "What is the solubility of CAS 325813-69-2 in organic solvents?" are common among chemists. The compound exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for formulation development.
The growing interest in benzothiazole derivatives has further propelled research into CAS 325813-69-2. These derivatives are often explored for their role in targeting specific enzymes or receptors, such as kinases or G-protein-coupled receptors (GPCRs). The diphenylacetamide component, in particular, is known to interact with hydrophobic pockets in proteins, making it a valuable scaffold for drug design.
Environmental and safety considerations are also frequently discussed in relation to N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide. While the compound is not classified as hazardous, proper handling and storage are essential to maintain its stability. Researchers often inquire about "stability conditions for CAS 325813-69-2", with recommendations to store it in a cool, dry place away from light and moisture.
In summary, N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide (CAS No. 325813-69-2) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure, combined with its potential biological activities, makes it a compound of significant interest. As research continues, it is likely to play a pivotal role in the development of new therapeutic agents and contribute to advancements in drug discovery.
325813-69-2 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2,2-diphenylacetamide) Related Products
- 1223836-61-0(2-({4-amino-5-[(5-bromothiophen-2-yl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-(4-fluorophenyl)acetamide)
- 1214352-27-8(3-Chloro-5-(2-fluorophenyl)isonicotinic acid)
- 899992-80-4(N-(3-chlorophenyl)-3-fluoro-N-(piperidine-1-carbonyl)benzamide)
- 1261365-63-2(methyl 7-(4-methylbenzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate)
- 1895366-12-7(1-(1H-indol-5-yl)cyclobutylmethanol)
- 2229271-75-2(3-(1,2-dimethyl-1H-indol-3-yl)-2-oxopropanoic acid)
- 1245645-35-5(tert-Butyl 2-((methylamino)methyl)piperidine-1-carboxylate)
- 1824115-84-5(Ethyl 1-amino-3,3-dimethoxycyclobutane-1-carboxylate)
- 2640898-94-6(3-(2-methylphenyl)-2-{[(1-phenyl-1H-1,2,3-triazol-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one)
- 1807119-82-9(4-Bromo-2-mercapto-5-nitropyridine)




